N-(5-(2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)furan-2-carboxamide

• IUPAC Name: N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H17N5O4S/c1-10-7-14(21-26-10)19-15(23)9-22-5-4-11-13(8-22)27-17(18-11)20-16(24)12-3-2-6-25-12/h2-3,6-7H,4-5,8-9H2,1H3,(H,18,20,24)(H,19,21,23)
• InChI Key: ZUEMJNNQMVCNKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2CCC3=C(C2)SC(=N3)NC(=O)C4=CC=CO4
• Molecular Formula: C17H17N5O4S
• Molecular Weight: 387.4 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an isoxazole ring, a tetrahydrothiazolo ring, a pyridine ring, and a furan ring. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The presence of multiple heterocyclic rings (isoxazole, tetrahydrothiazolo, pyridine, and furan) in the compound suggests that it could have a complex three-dimensional structure. The exact structure would depend on the spatial arrangement of these rings and the presence of any chiral centers.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating and electron-withdrawing properties of its functional groups. For example, the isoxazole ring is known to participate in various reactions, including cycloadditions and nucleophilic substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the polarity, solubility, melting point, and boiling point of the compound would be influenced by the nature and arrangement of its functional groups.

Scientific Research Applications

Novel Antiprotozoal Agents

Research by Ismail et al. (2004) synthesized compounds related to imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, demonstrating strong DNA affinities and in vitro and in vivo activity against protozoal infections such as Trypanosoma brucei rhodesiense and Plasmodium falciparum, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).

Heterocyclic Compound Synthesis

Farag et al. (2011) explored the synthesis of azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating a thiazolo(3,2-a)benzimidazole moiety, offering a pathway for creating diverse heterocyclic compounds with potential biological activities (Farag et al., 2011).

Efficient One-Pot Synthesis Techniques

Guleli et al. (2019) presented an efficient method for synthesizing substituted carboxamide derivatives, demonstrating a one-pot approach that could be relevant for creating complex molecules like the query compound, thereby enhancing synthetic efficiency in pharmaceutical and material science research (Guleli et al., 2019).

Energetic Material Development

Yu et al. (2017) discussed the synthesis of 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan and its derivatives, highlighting their application in developing insensitive energetic materials. This research underscores the potential of complex heterocyclic compounds in material science, particularly in designing new materials with enhanced performance and safety features (Yu et al., 2017).

Anticancer and Antimicrobial Agents

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives, investigating their anticancer and anti-5-lipoxygenase activities. Such studies illustrate the ongoing efforts to discover new therapeutic agents by exploring the biological activities of heterocyclic compounds (Rahmouni et al., 2016).

Mechanism of Action

Target of Action

It is known that compounds with similar structures often interact with proteins or enzymes in the body, altering their function .

Mode of Action

It is suggested that the compound may interact with its targets through the formation of hydrogen bonds and other non-covalent interactions . The presence of the isoxazole and amide groups in the compound suggests that it could form hydrogen bonds with its targets, potentially altering their function .

Biochemical Pathways

It is known that similar compounds can influence a variety of biochemical pathways, often by inhibiting or activating specific enzymes or receptors .

Pharmacokinetics

The solubility of a compound in water and organic solvents can influence its bioavailability .

Result of Action

The inhibition or activation of its targets could lead to a variety of downstream effects, potentially influencing cellular function .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the presence of certain solvents can disrupt intermolecular interactions, potentially affecting the compound’s activity . Additionally, the compound’s stability could be influenced by factors such as temperature and pH .